5-Acetyl-4-methyl-1-phenyl-3-(phenylsulfanyl)pyridin-2(1H)-one

• CAS No.: 918542-87-7
• Molecular Formula: C20H17NO2S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 5-acetyl-4-methyl-1-phenyl-3-phenylsulfanylpyridin-2-one
• InChI: InChI=1S/C20H17NO2S/c1-14-18(15(2)22)13-21(16-9-5-3-6-10-16)20(23)19(14)24-17-11-7-4-8-12-17/h3-13H,1-2H3
• InChI Key: NWEKWXINGVSWKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(C=C1C(=O)C)C2=CC=CC=C2)SC3=CC=CC=C3

Description

5-Acetyl-4-methyl-1-phenyl-3-(phenylsulfanyl)pyridin-2(1H)-one is a fully substituted pyridin-2(1H)-one derivative featuring a phenyl group at position 1, a phenylsulfanyl group at position 3, a methyl group at position 4, and an acetyl group at position 5. Its molecular formula is C₂₀H₁₇NO₂S, with a molecular weight of 335.07 g/mol. Pyridin-2(1H)-ones are heterocyclic scaffolds prevalent in bioactive molecules, natural products, and pharmaceuticals due to their structural versatility and electronic properties .

Biological Activity

5-Acetyl-4-methyl-1-phenyl-3-(phenylsulfanyl)pyridin-2(1H)-one, a compound with the molecular formula C$_{20}$H$_{17}$N\O$_2$S and a molecular weight of 335.4 g/mol, has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This article reviews the current understanding of its biological properties, including anticancer, antimicrobial, and enzyme inhibition activities.

1. Anticancer Activity

Recent studies have indicated that 5-acetyl-4-methyl-1-phenyl-3-(phenylsulfanyl)pyridin-2(1H)-one exhibits promising anticancer properties. In vitro assays demonstrated significant cytotoxic effects against various cancer cell lines.

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast)	15.0
HeLa (Cervical)	12.5
A549 (Lung)	10.0

The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the inhibition of cell proliferation markers.

2. Antimicrobial Activity

The compound has also shown antibacterial and antifungal activities. In particular, it has been tested against several pathogenic strains:

Pathogen	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Staphylococcus aureus	32
Escherichia coli	64
Candida albicans	16

These results suggest that the compound may serve as a potential lead for developing new antimicrobial agents.

3. Enzyme Inhibition

The compound's ability to inhibit key enzymes has been explored in detail. Notably, it has been identified as a potential inhibitor of acetylcholinesterase (AChE), which is crucial for treating neurodegenerative diseases such as Alzheimer's.

Enzyme	IC50 (µM)	Reference
Acetylcholinesterase	8.0
Butyrylcholinesterase	10.0

The inhibition of these enzymes indicates that this compound could be beneficial in managing cognitive decline associated with Alzheimer's disease.

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Case Study on Anticancer Activity : A study involving MCF-7 breast cancer cells revealed that treatment with 5-acetyl-4-methyl-1-phenyl-3-(phenylsulfanyl)pyridin-2(1H)-one resulted in a dose-dependent increase in apoptosis markers, including cleaved PARP and activated caspases, suggesting its efficacy as an anticancer agent.
• Antimicrobial Efficacy : In another study, the compound was tested against clinical isolates of Staphylococcus aureus and exhibited significant antibacterial activity, leading to further investigations into its mechanism of action.

Comparison with Similar Compounds

Structural Features and Substituent Diversity

The substituent pattern of 5-acetyl-4-methyl-1-phenyl-3-(phenylsulfanyl)pyridin-2(1H)-one distinguishes it from other pyridin-2(1H)-ones. Key comparisons include:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	1-Ph, 3-SPh, 4-Me, 5-Ac	C₂₀H₁₇NO₂S	335.07	Sulfur-containing group; acetyl electron withdrawal
6-Hydroxy-4-methylpyridin-2(1H)-one	4-Me, 6-OH	C₆H₇NO₂	139.12	Hydroxy group enhances hydrogen bonding; simpler structure
1-[(1S)-1-(4-Cl-3-FPh)-2-hydroxyethyl]-4-[2-[(1-Me-1H-pyrazol-5-yl)amino]-4-pyrimidinyl]-2(1H)-pyridinone	Complex substituents (pyrimidinyl, chlorofluorophenyl)	C₂₁H₁₈ClFN₆O₂	440.86	High molecular weight; halogenated and nitrogen-rich pharmacophore
Aldehyde-derived 1,3-enyne products	Variable (e.g., 1-Ph, 3-Ar, 5-R)	~C₁₈H₁₅NO₂	~285–320	Regiospecific synthesis; diverse electronic profiles

Notes:

• The acetyl group at position 5 may enhance metabolic stability compared to hydroxyl or amino groups .

Physicochemical Properties

• Molecular Weight : The target compound (335.07 g/mol) is intermediate in size compared to simpler analogs (e.g., 139.12 g/mol for 6-hydroxy-4-methylpyridin-2(1H)-one) and larger pharmacologically optimized derivatives (e.g., 440.86 g/mol in ) .